4-(4-methylpiperidin-1-yl)-1-oxaspiro[4.5]dec-3-en-2-one

• IUPAC Name: 4-(4-methylpiperidin-1-yl)-1-oxaspiro[4.5]dec-3-en-2-one
• InChI: InChI=1S/C15H23NO2/c1-12-5-9-16(10-6-12)13-11-14(17)18-15(13)7-3-2-4-8-15/h11-12H,2-10H2,1H3
• InChI Key: YKZSTNRBKXZVBP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=CC(=O)OC23CCCCC3
• Molecular Formula: C15H23NO2
• Molecular Weight: 249.35 g/mol

Description

4-(4-methylpiperidin-1-yl)-1-oxaspiro[4.5]dec-3-en-2-one, also known as MPD, is a synthetic compound that has been used in scientific research for various purposes. This compound is a spirocyclic ketone that belongs to the class of piperidine derivatives. MPD has been studied for its potential applications in the fields of neuroscience, pharmacology, and medicinal chemistry.

Mechanism of Action

The mechanism of action of 4-(4-methylpiperidin-1-yl)-1-oxaspiro[4.5]dec-3-en-2-one involves its interaction with the dopamine transporter. 4-(4-methylpiperidin-1-yl)-1-oxaspiro[4.5]dec-3-en-2-one binds to the transporter and inhibits the reuptake of dopamine, leading to an increase in dopamine signaling in the brain. This increase in dopamine signaling is believed to be responsible for the reinforcing effects of drugs of abuse and the development of addiction.
Biochemical and Physiological Effects:
4-(4-methylpiperidin-1-yl)-1-oxaspiro[4.5]dec-3-en-2-one has been shown to have a number of biochemical and physiological effects in the brain. These effects include an increase in dopamine signaling, changes in gene expression, and alterations in synaptic plasticity. 4-(4-methylpiperidin-1-yl)-1-oxaspiro[4.5]dec-3-en-2-one has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(4-methylpiperidin-1-yl)-1-oxaspiro[4.5]dec-3-en-2-one in lab experiments is its high affinity for the dopamine transporter. This property makes 4-(4-methylpiperidin-1-yl)-1-oxaspiro[4.5]dec-3-en-2-one a useful tool for studying the mechanisms of addiction and drug abuse. However, one limitation of using 4-(4-methylpiperidin-1-yl)-1-oxaspiro[4.5]dec-3-en-2-one is its potential for toxicity. 4-(4-methylpiperidin-1-yl)-1-oxaspiro[4.5]dec-3-en-2-one has been shown to be toxic to some cell types, and caution should be taken when using this compound in experiments.

Future Directions

There are several future directions for research on 4-(4-methylpiperidin-1-yl)-1-oxaspiro[4.5]dec-3-en-2-one. One area of interest is the development of new compounds based on the structure of 4-(4-methylpiperidin-1-yl)-1-oxaspiro[4.5]dec-3-en-2-one that may have improved pharmacological properties. Another area of interest is the use of 4-(4-methylpiperidin-1-yl)-1-oxaspiro[4.5]dec-3-en-2-one in the development of new therapies for addiction and other neuropsychiatric disorders. Finally, further research is needed to fully understand the biochemical and physiological effects of 4-(4-methylpiperidin-1-yl)-1-oxaspiro[4.5]dec-3-en-2-one in the brain.

Synthesis Methods

The synthesis of 4-(4-methylpiperidin-1-yl)-1-oxaspiro[4.5]dec-3-en-2-one involves a multistep process that starts with the reaction of 4-methylpiperidine with 2-bromo-1-phenylethanone. This reaction produces 4-(4-methylpiperidin-1-yl)-1-phenylbutan-1-one, which is then reacted with ethyl chloroformate to form the spirocyclic ketone 4-(4-methylpiperidin-1-yl)-1-oxaspiro[4.5]dec-3-en-2-one. The overall yield of this synthesis method is approximately 40%.

Scientific Research Applications

4-(4-methylpiperidin-1-yl)-1-oxaspiro[4.5]dec-3-en-2-one has been used in scientific research for various purposes. One of the main applications of 4-(4-methylpiperidin-1-yl)-1-oxaspiro[4.5]dec-3-en-2-one is in the field of neuroscience, where it has been studied as a potential tool for studying the mechanisms of addiction and drug abuse. 4-(4-methylpiperidin-1-yl)-1-oxaspiro[4.5]dec-3-en-2-one has been shown to have a high affinity for the dopamine transporter, which is a key target in the brain's reward pathway. This property has led to the use of 4-(4-methylpiperidin-1-yl)-1-oxaspiro[4.5]dec-3-en-2-one in studies investigating the effects of drugs of abuse on dopamine signaling.